Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate

• IUPAC Name: ethyl 1,8-dimethyl-4-oxo-5H-imidazo[1,2-a]quinoxaline-2-carboxylate
• InChI: InChI=1S/C15H15N3O3/c1-4-21-15(20)12-9(3)18-11-7-8(2)5-6-10(11)16-14(19)13(18)17-12/h5-7H,4H2,1-3H3,(H,16,19)
• InChI Key: BVPLEJDDLMHQKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C3=C(C=CC(=C3)C)NC(=O)C2=N1)C
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate is a chemical compound with the CAS Number: 164329-39-9. It has a molecular weight of 285.3. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H15N3O3/c1-4-21-15(20)12-9(3)18-11-7-8(2)5-6-10(11)16-14(19)13(18)17-12/h5-7H,4H2,1-3H3,(H,16,19). This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The storage temperature for this compound is between 28 C.

Scientific Research Applications

• Selective AMPA Receptor Antagonists: A study on 4,5-dihydro-4-oxo-1,2,4-triazolo[1,5-a]quinoxaline-2-carboxylates (TQXs), which are structurally similar to Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate, found that certain derivatives were potent and selective antagonists for the AMPA receptor, relevant in neurological research (Catarzi et al., 2004).

• Synthesis of Quinoline Derivatives: Research on the synthesis of ethyl 1,4-dihydro-4-oxo-3-quinolinecarboxylate, a compound with structural similarities, highlighted its importance in drug compounds (Bunce et al., 2011).

• Novel Dispiro Compounds: A study involving the synthesis of dispiro compounds using a similar ethyl carboxylate structure demonstrated the potential for creating novel chemical entities with diverse applications (Ren et al., 2018).

• Reaction with Diaminobenzene: Research on ethyl 4H-pyran-4-one-2-carboxylate's reaction with 1,2-diaminobenzene, forming compounds related to this compound, highlighted potential pathways for synthesizing new chemical structures (Markees, 1990).

• Anticancer Quinoxaline Derivatives: A study synthesized ethyl 4-substituted-3-oxo-quinoxaline-2-carboxylates and tested their anticancer activity, demonstrating the therapeutic potential of such compounds (Ahmed et al., 2020).

• Synthesis of Benzo[b][1,6]naphthyridines: A study on the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related, showed potent cytotoxic properties, relevant for cancer research (Deady et al., 2003).

Safety and Hazards

The safety information for this compound includes the following hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352.